Cas no 2172019-26-8 (3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}propanoic acid)

• Product Name: 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}propanoic acid
• CAS No: 2172019-26-8
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6294708
• PubChem ID: 165579783
• Update Time: 2025-06-13

3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}propanoic acid
• 2172019-26-8
• 3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-4-yl]acetamido}propanoic acid
• EN300-1529593

• Inchi： 1S/C25H28N2O6/c28-22(26-12-9-23(29)30)15-25(10-13-32-14-11-25)27-24(31)33-16-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,21H,9-16H2,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： HHBIDEICDRBAJP-UHFFFAOYSA-N
• SMILES： O1CCC(CC(NCCC(=O)O)=O)(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}propanoic acid

3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}propanoic Acid (CAS No. 2172019-26-8): A Comprehensive Overview

3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}propanoic acid (CAS No. 2172019-26-8) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Lys(Ac)-OH, is a derivative of lysine, a vital amino acid, and is extensively used in the synthesis of peptides and proteins. The unique structure of this compound, featuring the Fmoc (fluorenylmethyloxycarbonyl) protecting group, makes it an essential reagent in solid-phase peptide synthesis (SPPS) and other advanced chemical processes.

The Fmoc protecting group is widely recognized for its stability under various reaction conditions and its ease of removal, which are crucial factors in the efficient synthesis of complex peptides. The lysine residue, with its primary amine functionality, plays a pivotal role in the formation of peptide bonds and the overall structure of the resulting peptides. The acetylation of the lysine side chain further enhances the stability and solubility of the compound, making it suitable for a wide range of applications in both research and industrial settings.

Recent studies have highlighted the potential of 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}propanoic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to synthesize peptides with enhanced bioavailability and reduced immunogenicity. These properties are particularly valuable in the design of drugs targeting neurological disorders, cancer, and infectious diseases.

In addition to its applications in drug development, Fmoc-Lys(Ac)-OH has also been explored for its potential in diagnostic imaging. Researchers at the University of California, San Francisco, have reported that this compound can be conjugated with imaging agents to create highly specific probes for detecting biomarkers associated with various diseases. This approach has shown promise in improving the accuracy and sensitivity of diagnostic techniques, thereby facilitating early detection and personalized treatment strategies.

The synthesis of 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}propanoic acid typically involves several well-defined steps. The first step involves the protection of lysine with the Fmoc group, followed by acetylation of the side chain. The resulting intermediate is then coupled with an appropriate amino acid or peptide fragment using standard coupling reagents such as HATU or HBTU. The final step involves deprotection to yield the desired product. This process requires careful control of reaction conditions to ensure high yields and purity.

The purity and quality of Fmoc-Lys(Ac)-OH are critical for its successful application in research and pharmaceutical development. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to analyze the purity and structural integrity of this compound. These analytical techniques provide detailed information about the presence of impurities and help ensure that the final product meets stringent quality standards.

In conclusion, 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}propanoic acid (CAS No. 2172019-26-8) is a versatile and valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique properties make it an essential reagent in peptide synthesis and drug development, contributing to advancements in both basic research and clinical applications. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in the future of healthcare innovation.